Cas no 954018-28-1 (2-(2-methoxyphenoxy)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide
• CAS No: 954018-28-1
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6278733
• PubChem ID: 16895494
• Update Time: 2025-10-28

2-(2-methoxyphenoxy)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide
• F5033-0185
• AKOS024491444
• N-((1-isopropylpiperidin-4-yl)methyl)-2-(2-methoxyphenoxy)acetamide
• 954018-28-1
• 2-(2-methoxyphenoxy)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]acetamide
• 2-(2-methoxyphenoxy)-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}acetamide
• VU0630800-1

• Inchi： 1S/C18H28N2O3/c1-14(2)20-10-8-15(9-11-20)12-19-18(21)13-23-17-7-5-4-6-16(17)22-3/h4-7,14-15H,8-13H2,1-3H3,(H,19,21)
• InChI Key： BDWQUTLHFKKMPS-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1OC)NCC1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.8Ų

Additional information on 2-(2-methoxyphenoxy)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide

Comprehensive Overview of 2-(2-Methoxyphenoxy)-N-{1-(Propan-2-yl)piperidin-4-ylmethyl}acetamide (CAS No. 954018-28-1)

2-(2-Methoxyphenoxy)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide, identified by its CAS No. 954018-28-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of acetamide derivatives, which are widely studied for their potential therapeutic applications. The unique structural features of this molecule, including the methoxyphenoxy and piperidinylmethyl moieties, contribute to its distinct chemical and biological properties.

In recent years, the demand for novel small-molecule compounds like 2-(2-methoxyphenoxy)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide has surged, driven by advancements in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a modulator of neurological pathways, given its structural similarity to other bioactive molecules targeting G-protein-coupled receptors (GPCRs). This aligns with current trends in addressing neurodegenerative diseases and chronic pain management, which are among the most searched topics in biomedical literature.

The synthesis of CAS No. 954018-28-1 involves multi-step organic reactions, including amide coupling and etherification, to achieve the desired molecular framework. Its lipophilic nature and moderate solubility make it suitable for further formulation studies, a critical aspect in pharmacokinetic optimization. These characteristics are frequently queried in AI-driven drug design platforms, reflecting the growing intersection of computational chemistry and experimental research.

From a commercial perspective, 2-(2-methoxyphenoxy)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide is often explored as a research-grade chemical for academic and industrial laboratories. Its applications extend to high-throughput screening (HTS) assays, where it serves as a lead compound for identifying new bioactive scaffolds. This aligns with the increasing popularity of precision medicine and targeted therapy discussions in scientific forums.

Quality control and analytical characterization of 954018-28-1 typically employ techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with rigorous pharmaceutical standards. These methods are frequently searched by professionals seeking compound purity verification protocols, highlighting the compound's relevance in quality assurance workflows.

In summary, 2-(2-methoxyphenoxy)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}acetamide represents a promising candidate for further investigation in drug development pipelines. Its structural complexity and potential biological activity make it a subject of ongoing research, particularly in the context of central nervous system (CNS) disorders and receptor-targeted therapeutics. As the scientific community continues to explore its mechanisms, this compound is poised to remain a focal point in innovative pharmacology studies.